Cas no 2229111-16-2 (2-(1-amino-4-hydroxycyclohexyl)-5-bromophenol)

• Product Name: 2-(1-amino-4-hydroxycyclohexyl)-5-bromophenol
• CAS No: 2229111-16-2
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 6170463
• PubChem ID: 165756176
• Update Time: 2025-05-25

2-(1-amino-4-hydroxycyclohexyl)-5-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-4-hydroxycyclohexyl)-5-bromophenol
• EN300-1907751
• 2229111-16-2

• Inchi： 1S/C12H16BrNO2/c13-8-1-2-10(11(16)7-8)12(14)5-3-9(15)4-6-12/h1-2,7,9,15-16H,3-6,14H2
• InChI Key： RUFNXOZYQFYFRC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)C1(CCC(CC1)O)N

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-(1-amino-4-hydroxycyclohexyl)-5-bromophenol

Compound CAS No 2229111-16-2: 2-(1-Amino-4-Hydroxycyclohexyl)-5-Bromophenol

The compound 2-(1-amino-4-hydroxycyclohexyl)-5-bromophenol, with CAS No 2229111-16-2, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of functional groups, including an amino group, a hydroxyl group, and a bromine atom, which contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The presence of the amino and hydroxyl groups in the cyclohexane ring provides opportunities for hydrogen bonding, which is crucial for drug-receptor interactions. Additionally, the bromine atom at the para position of the phenol ring introduces electronic effects that can modulate the compound's reactivity and bioavailability.

One of the most promising applications of cas no 2229111-16-2 lies in its potential as a precursor for advanced materials. Researchers have explored its use in synthesizing polymeric materials with enhanced mechanical and thermal properties. The compound's ability to undergo various polymerization reactions makes it a valuable building block in materials science.

In terms of synthesis, the compound can be prepared through a multi-step organic synthesis process involving nucleophilic aromatic substitution and cycloaddition reactions. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making it more accessible for large-scale production.

The compound's role in environmental chemistry is another area of active research. Its ability to act as a catalyst in certain oxidation reactions has been explored for applications in pollution control and waste management systems.

In conclusion, cas no 2229111-16-2, or 2-(1-amino-4-hydroxycyclohexyl)-5-bromophenol, represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in medicine, materials science, and environmental chemistry.